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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607

An In-depth Technical Guide to 3,5-Dichlorosalicylic Acid

Introduction

3,5-Dichlorosalicylic acid, with the IUPAC name 3,5-dichloro-2-hydroxybenzoic acid, is a
chlorinated derivative of salicylic acid.[1] It is a solid, crystalline powder at room temperature.[1]
[2] This compound serves as a valuable intermediate in the synthesis of dyes and
pharmaceuticals and has garnered attention in the scientific community for its biological
activities.[2] Notably, it is recognized as a potential inhibitor of human 20a-hydroxysteroid
dehydrogenase, an enzyme implicated in various physiological processes.[2] This guide
provides a comprehensive overview of its chemical properties, synthesis, and biological
significance for researchers and professionals in drug development.

Physicochemical and Spectroscopic Data

Accurate characterization is fundamental for any scientific investigation. The key
physicochemical properties of 3,5-Dichlorosalicylic acid are summarized below.
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Property Value Source
3,5-dichloro-2-hydroxybenzoic

IUPAC Name ) PubChem[1]
acid

CAS Number 320-72-9 PubChem[1]

Molecular Formula C7Ha4Cl203 PubChem[1]

Molecular Weight 207.01 g/mol PubChem[1], Sigma-Aldrich[3]

) i ChemicalBook[2],
Appearance White crystalline powder )
MSDSonline[1]

Melting Point 220-222 °C Sigma-Aldrich
Slightly soluble in hot water;

Solubility very soluble in alcohol and PubChem[1], Parchem[4]
ether. Soluble in methanol.

pKa 29 PubChem[1]
CNJGWCQEGROXEE- _ _

InChl Key Sigma-Aldrich

UHFFFAOYSA-N

Spectroscopic data is crucial for structural elucidation and purity assessment. Various spectral

datasets for 3,5-Dichlorosalicylic acid are publicly available, including 1H NMR, 13C NMR,

IR, and Mass Spectrometry.[1][5]

Synthesis Protocol: Chlorination of Salicylic Acid

3,5-Dichlorosalicylic acid is commonly synthesized via the direct chlorination of salicylic acid.

The following protocol is a generalized procedure based on established methods.[6]

Objective: To synthesize 3,5-Dichlorosalicylic acid by chlorinating salicylic acid.

Materials:

o Salicylic acid

» Concentrated sulfuric acid (96-98%) or glacial acetic acid
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Chlorine gas

e Ice

Water

Appropriate glassware and stirring apparatus

Fume hood

Methodology:

» Dissolution: In a suitable reaction vessel placed within a fume hood, dissolve salicylic acid in
a solvent such as concentrated sulfuric acid or glacial acetic acid with stirring until a
homogenous solution is achieved.[6]

e Cooling: Cool the resulting solution to a temperature between 5-10 °C using an ice bath to
control the exothermic reaction.[6]

e Chlorination (Step 1): Bubble chlorine gas into the cooled, stirred solution. Maintain the
temperature between 5-10 °C. This initial step leads to the formation of monochlorosalicylic
acids.[6]

e Chlorination (Step 2): After a period of initial chlorination, 3,5-Dichlorosalicylic acid will
begin to precipitate.[6] To drive the reaction towards the desired dichlorinated product, the
reaction temperature is then elevated to 65-70 °C, and chlorination is continued.[6]

» Precipitation and Isolation: Upon completion, the reaction mixture is cooled to room
temperature and then carefully poured over a mixture of ice and water. This will cause the
crude 3,5-Dichlorosalicylic acid to precipitate out of the solution.[6]

 Purification: The resulting solid is collected by filtration, washed thoroughly with water to
remove residual acid, and then dried. Further purification can be achieved by
recrystallization from a suitable solvent system (e.qg., dilute alcohol).[1]

Safety Precaution: This synthesis involves corrosive acids and toxic chlorine gas. All steps
must be performed in a well-ventilated fume hood with appropriate personal protective
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equipment (PPE), including gloves, safety goggles, and a lab coat.

Synthesis Workflow: 3,5-Dichlorosalicylic Acid
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Caption: Experimental workflow for the synthesis of 3,5-Dichlorosalicylic acid.
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Applications in Drug Development and Research

3,5-Dichlorosalicylic acid is more than a chemical intermediate; its inherent biological activity
makes it a subject of interest for drug discovery and development.

Enzyme Inhibition: The primary reported biological activity of 3,5-Dichlorosalicylic acid is its
role as a potential inhibitor of human 20a-hydroxysteroid dehydrogenase (200-HSD).[2] This
enzyme is a member of the aldo-keto reductase (AKR) superfamily and is involved in the
metabolism of steroid hormones, such as progesterone. By inhibiting 20a-HSD, compounds
like 3,5-Dichlorosalicylic acid can modulate steroid signaling pathways, which is relevant for
conditions related to hormone imbalances.
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Caption: Inhibition of 20a-HSD by 3,5-Dichlorosalicylic acid.

Scaffold for Novel Compounds: Salicylic acid and its derivatives have a long history in
medicine, most famously as the basis for aspirin. Halogenated salicylanilides, synthesized from
compounds like 3,5-Dichlorosalicylic acid, have shown a wide range of biological activities,
including anthelmintic, antibacterial, and antitumor properties.[7] Researchers utilize 3,5-
Dichlorosalicylic acid as a starting material or building block to create more complex
molecules with potentially enhanced efficacy and novel mechanisms of action.[7]
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Caption: 3,5-Dichlorosalicylic acid as a key intermediate.

Safety and Handling

3,5-Dichlorosalicylic acid is classified as harmful if swallowed and causes skin and serious
eye irritation.[1] It may also cause respiratory irritation. Standard laboratory safety protocols
should be strictly followed when handling this compound. This includes the use of personal
protective equipment (PPE) such as a dust mask, eye shields, and gloves. It should be stored
in a well-sealed container in a dry, well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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